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Compound of Interest

Compound Name: (5-Ethyl-1,2-oxazol-3-yl)methanol

Cat. No.: B3022592 Get Quote

Technical Guide: (5-Ethyl-1,2-oxazol-3-
yl)methanol
For Researchers, Scientists, and Drug Development Professionals

Core Compound Identifiers
This technical guide provides an in-depth overview of (5-Ethyl-1,2-oxazol-3-yl)methanol, a
heterocyclic compound of interest in medicinal chemistry. The foundational chemical identifiers

for this molecule are presented below.

Identifier Value

IUPAC Name (5-Ethyl-1,2-oxazol-3-yl)methanol

CAS Number 60148-49-4

SMILES OCC1=NOC(CC)=C1

InChIKey SBPJFWMSDRLWHW-UHFFFAOYSA-N

Physicochemical Properties
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Property Value Source

Molecular Formula C6H9NO2 N/A

Molecular Weight 127.14 g/mol N/A

Synthesis and Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of (5-Ethyl-1,2-oxazol-3-
yl)methanol is not readily available in peer-reviewed literature, a general approach can be

inferred from the synthesis of analogous isoxazole derivatives. A patent mentioning a similar

compound suggests a potential synthetic route. The synthesis of isoxazole rings often involves

the cycloaddition of a nitrile oxide with an alkyne or alkene. For 3,5-disubstituted isoxazoles, a

common method is the reaction of a β-diketone or a related precursor with hydroxylamine.

A plausible synthetic workflow for (5-Ethyl-1,2-oxazol-3-yl)methanol is outlined below. This

diagram represents a generalized approach and would require optimization for this specific

target molecule.
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Generalized Synthetic Workflow for (5-Ethyl-1,2-oxazol-3-yl)methanol

Starting Materials
(e.g., Ethyl Acetoacetate derivative)

Reaction with
Hydroxylamine

Intermediate:
5-Ethylisoxazol-3(2H)-one

Reduction of Ketone

(5-Ethyl-1,2-oxazol-3-yl)methanol
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Conceptual Signaling Pathways for Isoxazole Derivatives

(5-Ethyl-1,2-oxazol-3-yl)methanol
(or related isoxazole)

Molecular Target
(e.g., Enzyme, Receptor)

Binding/Modulation

Downstream Signaling
Cascade

Activation/Inhibition

Cellular Response
(e.g., Apoptosis, Cytokine release)

Click to download full resolution via product page

To cite this document: BenchChem. [InChIKey and SMILES for (5-Ethyl-1,2-oxazol-3-
yl)methanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3022592#inchikey-and-smiles-for-5-ethyl-1-2-oxazol-
3-yl-methanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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